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Compound of Interest

Compound Name: SAR629

Cat. No.: B15579264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAR629 is a potent and covalent inhibitor of monoglyceride lipase (MGL), an enzyme that

plays a crucial role in the endocannabinoid system by degrading the endocannabinoid 2-

arachidonoylglycerol (2-AG).[1][2] It also exhibits inhibitory activity against fatty acid amide

hydrolase (FAAH).[1][2] Accurate and consistent preparation of SAR629 stock solutions is

critical for reliable experimental outcomes in preclinical research and drug development. This

document provides a detailed protocol for the preparation, storage, and handling of SAR629
stock solutions.

Chemical Properties
A summary of the key chemical properties of SAR629 is presented in the table below.

Property Value

Molecular Formula C₂₀H₁₉F₂N₅O

Molecular Weight 383.39 g/mol [1][2]

Appearance White to off-white solid[1]

CAS Number 1221418-42-3[1]
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Caption: SAR629 inhibits MGL and FAAH, key enzymes in endocannabinoid degradation.

Experimental Protocol: Preparation of SAR629
Stock Solution
This protocol details the steps for preparing a 100 mM stock solution of SAR629 in Dimethyl

Sulfoxide (DMSO).

Materials:

SAR629 powder

Anhydrous/low-water content Dimethyl Sulfoxide (DMSO), freshly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Sonicator bath

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-dissolution Preparation:

Bring the SAR629 powder vial to room temperature before opening to prevent

condensation.

Ensure all glassware and equipment are clean and dry.

Perform all steps in a chemical fume hood.

Weighing SAR629:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of SAR629 powder into the tube. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 38.34 mg of SAR629.

Dissolution:

Add the appropriate volume of fresh DMSO to the tube containing the SAR629 powder. It

is crucial to use newly opened DMSO as it is hygroscopic, and water content can

significantly impact solubility.[1]

Vortex the solution for 1-2 minutes to facilitate initial mixing.

Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.[1][2] This may take several minutes. Visually inspect the solution against a light

source to ensure complete dissolution.
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Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the

compound.[3]

For long-term storage, store the aliquots at -80°C, which is reported to be stable for up to

6 months.[1][2]

For short-term storage, aliquots can be stored at -20°C for up to one month.[1][2]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing SAR629 stock solution.

Quantitative Data Summary
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The following table provides volumes of DMSO required to prepare various concentrations of

SAR629 stock solutions.

Desired
Concentration

Mass of SAR629 Volume of DMSO
Molar
Concentration

1 mM 1 mg 2.6083 mL 1 mM

5 mM 1 mg 0.5217 mL 5 mM

10 mM 1 mg 0.2608 mL 10 mM

100 mM 10 mg 0.2608 mL 100 mM

Maximum Solubility 100 mg 1 mL 260.83 mM[1][2]

Data adapted from MedChemExpress product information.[1][2]

Safety and Handling Precautions
SAR629 is for research use only and has not been approved for medical applications.[2]

Always handle the compound in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[4]

Avoid inhalation of the powder and contact with skin and eyes.[4]

In case of contact, wash the affected area thoroughly with water.[5]

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

By following these guidelines, researchers can ensure the accurate and safe preparation of

SAR629 stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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